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The Valine-Citrulline (Val-Cit) dipeptide linker has become a cornerstone in the design of
antibody-drug conjugates (ADCSs), lauded for its selective cleavage by lysosomal proteases,
particularly cathepsin B, which is often upregulated in the tumor microenvironment. This
targeted release of cytotoxic payloads is designed to enhance the therapeutic window by
maximizing efficacy at the tumor site while minimizing systemic toxicity. This guide provides an
objective comparison of the Val-Cit linker's cleavage specificity against other alternatives,
supported by experimental data and detailed methodologies to inform rational ADC design.

Mechanism of Val-Cit Linker Cleavage

The targeted activation of ADCs featuring the Val-Cit linker is a multi-step process initiated by
the binding of the ADC to its specific antigen on the cancer cell surface. Following
internalization, the ADC is trafficked to the lysosome. Within this acidic and enzyme-rich
organelle, proteases, most notably cathepsin B, recognize and cleave the amide bond between
the valine and citrulline residues.[1][2] This cleavage event often triggers a self-immolation
cascade of a spacer, such as p-aminobenzyl carbamate (PABC), leading to the release of the
unmodified, active cytotoxic payload into the cytoplasm, where it can exert its therapeutic
effect.[2] While cathepsin B is the primary enzyme responsible, other cathepsins like S, L, and
F may also contribute to the cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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